BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Thiophenecarboxaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Thiophenecarboxaldehyde

Cat. No.: B150965

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Thiophenecarboxaldehyde, a pivotal
heterocyclic building block in organic synthesis, particularly within the pharmaceutical and
agrochemical industries. This document outlines its chemical identity, physicochemical
properties, spectroscopic data, safety and handling protocols, and detailed experimental
procedures for its synthesis and derivatization.

Chemical Identity and Synonyms

3-Thiophenecarboxaldehyde is an organic compound consisting of a thiophene ring
substituted at the 3-position with a formyl group.[1][2] It is recognized by a variety of synonyms
across chemical literature and databases.

A comprehensive list of its alternative names includes:

3-Formylthiophene[1][3][4][5]

3-Thienaldehyde[1][4]

3-Thienylcarboxaldehyde[1][4]

3-Thiophenealdehyde[1][4]

3-Thiophenecarbaldehyde[1][4]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b150965?utm_src=pdf-interest
https://www.benchchem.com/product/b150965?utm_src=pdf-body
https://www.benchchem.com/product/b150965?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Thiophenecarboxaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5238518.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Thiophenecarboxaldehyde
https://www.fishersci.com/store/msds?partNumber=AC187980050&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196282
https://webbook.nist.gov/cgi/cbook.cgi?ID=C498624&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Thiophenecarboxaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196282
https://pubchem.ncbi.nlm.nih.gov/compound/3-Thiophenecarboxaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196282
https://pubchem.ncbi.nlm.nih.gov/compound/3-Thiophenecarboxaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196282
https://pubchem.ncbi.nlm.nih.gov/compound/3-Thiophenecarboxaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/196282
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Thiofuran-3-carboxaldehyde[1][4]

» Thiophen-3-aldehyde[1][4]

o Thiophene-3-carbaldehyde[3][5][6][7][8]

o Thiophene-3-carboxaldehyde[2][3][5][8]

o 3-Thenaldehyde[2][6][7]

o 3-Thienophenecarboxyaldehyde[3][5][8]

« thiophen-3-carboxaldehyde[3]

» 3-thiophene carboxyaldehyde[3][5][8]

3-Carboxaldehyde-thiophene[3][5][8]

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of 3-Thiophenecarboxaldehyde are crucial for its
identification, purification, and application in synthesis.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula CsH40S [11121[3]

Molecular Weight 112.15 g/mol [1][2][3]14]
Colorless to pale yellow or

Appearance clear yellow to light brown [2][6][9]
liquid

Boiling Point 194-196 °C (lit.) [21[4]

86-87 °C / 20 mmHg (lit.) [2][4]

Density 1.28 g/mL at 25 °C (lit.) [2][4]

Refractive Index (n20/D) 1.583 (lit.) [2][4]

Vapor Pressure 0.31 mmHg (20 °C) [4]

Flash Point 165 °F/73.9 °C [2][6]

. Not miscible in water. Soluble

Solubility ) [2]
in Chloroform, Hexanes.

Storage Temperature 2-8°C [2][4]

Table 2: Spectroscopic Data

Technique Data Reference
A:9.922 ppm, B: 8.125 ppm,
C: 7.526 ppm, D: 7.371 ppm.

1H NMR J(B,C)=1.2Hz, J(B,D)=2.8Hz, [10]

J(C,D)=5.1Hz, J(A,D)=0.8Hz,
J(A,C)=0.4Hz.

Mass Spectrum (m/z)

Main peaks can be observed
in the NIST WebBook.

[5]

IR Spectrum

Available through various

databases such as PubChem.

[1]
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Synthesis of 3-Thiophenecarboxaldehyde

A practical, large-scale synthesis of 3-Thiophenecarboxaldehyde can be achieved through a
two-step process.[7] This involves the condensation of acrolein with 1,4-dithiane-2,5-diol,
followed by an oxidation step mediated by sulfuryl chloride.[7]

Acrolein 1,4-Dithiane-2,5-diol

Condensation

Condensation Product Sulfuryl Chloride (SO2Clz2)

Oxidation

3-Thiophenecarboxaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Thiophenecarboxaldehyde.

A common laboratory-scale method for the formylation of thiophene is the Vilsmeier-Haack
reaction.

The Vilsmeier-Haack reaction is a versatile method for formylating electron-rich aromatic and
heteroaromatic compounds.[8][11] The reaction utilizes a Vilsmeier reagent, generated in situ
from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCIs), to introduce a formyl
group.[8][11]

Materials:

¢ N,N-dimethylformamide (DMF), anhydrous

e Phosphorus oxychloride (POCIs)
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e Thiophene

¢ Dichloromethane (DCM), anhydrous

e Crushed ice

e Sodium acetate solution, saturated

» Sodium bicarbonate solution, saturated

e Brine

e Anhydrous magnesium sulfate

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

» Vilsmeier Reagent Preparation: In a dry, two-necked round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), cool anhydrous DMF (3.0-5.0 equivalents) to 0 °C in an
ice bath.[8] Slowly add POCIs (1.1-1.5 equivalents) dropwise with vigorous stirring, ensuring
the temperature remains below 10 °C.[8] Stir the mixture at 0 °C for 30-60 minutes. The
formation of a solid or viscous liquid indicates the generation of the Vilsmeier reagent.[8]

o Formylation: Dissolve thiophene (1.0 equivalent) in a minimal amount of anhydrous DCM.
Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C. After the addition is
complete, allow the reaction mixture to warm to room temperature and then heat to 40-70 °C
for 2-6 hours.[8] Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully
pour it onto crushed ice with stirring.[8] Neutralize the mixture by the slow addition of a
saturated sodium acetate or sodium bicarbonate solution until the pH is approximately 7.

o Extraction and Purification: Extract the aqueous mixture with a suitable organic solvent (e.g.,
diethyl ether or DCM) multiple times. Combine the organic layers, wash with saturated
sodium bicarbonate solution and then brine, and dry over anhydrous magnesium sulfate.
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Filter the solution and remove the solvent under reduced pressure. The crude product can be
purified by vacuum distillation to yield 3-Thiophenecarboxaldehyde.

DMF POCIs

Vilsmeier Reagent

Thiophene

(Chloroiminium ion)

Electrophilic Attack

Iminium Salt Intermediate H20 (Work-up)

Hydrolysis

3-Thiophenecarboxaldehyde

Click to download full resolution via product page

Caption: Vilsmeier-Haack reaction pathway for the formylation of thiophene.

Applications in Drug Discovery and Development

3-Thiophenecarboxaldehyde is a valuable precursor in the synthesis of a wide array of
pharmaceutical and agrochemical compounds.[2] Its aldehyde functionality allows for diverse
chemical transformations, making it a key component in building molecular libraries for drug
discovery.[12] Notable applications include its use in the synthesis of 4-substituted 2-
thiophenesulfonamides, which exhibit carbonic anhydrase inhibitory activity, and in the
preparation of derivatives of certain anticancer agents.[12]

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon
bonds. It can be employed to couple 3-bromo- or 3-boronyl-substituted
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thiophenecarboxaldehydes with various partners to create diverse derivatives. The following is

a general protocol.

Materials:

Aryl halide (e.qg., 4-bromothiophene-2-carbaldehyde) (1.0 mmol)
Arylboronic acid or ester (1.2 mmol)

Palladium catalyst (e.g., Pd(PPhs)a or Pd(OAc)z2) (0.5-5 mol%)
Base (e.g., KsPOas, Cs2COs, or Na2COs3) (2.0-3.0 equivalents)
Solvent (e.g., dioxane/water mixture, toluene, or DMF)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 mmol), arylboronic
acid/ester (1.2 mmol), and the base (2.0-3.0 equivalents).[13] Evacuate and backfill the
vessel with an inert gas (e.g., argon) multiple times.

Addition of Catalyst and Solvent: Add the palladium catalyst (0.5-5 mol%) and the degassed
solvent to the reaction vessel under the inert atmosphere.

Reaction: Stir the mixture at the desired temperature (room temperature to 80-100 °C) for
the required time (typically 1.5 to 24 hours).[14] Monitor the reaction progress by TLC or GC-
MS.

Work-up: After completion, cool the reaction mixture to room temperature. Dilute with water
and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).[13]

Purification: Combine the organic layers, wash with brine, and dry over an anhydrous drying
agent (e.g., Na2SOa4 or MgSOa). Filter and concentrate the solution under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired
coupled product.[13]
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Aryl-X
(e.g., Thiophene-Br)

Oxidative Addition

Ar-Pd(I1)-X Ar'-B(OH)2 Base

Transmetalation

Ar-Pd(ll)-Ar’

Reductive Elimination

Ar-Ar'
(Coupled Product)

Click to download full resolution via product page
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

3-Thiophenecarboxaldehyde is a combustible liquid and is harmful if swallowed.[3] It can
cause skin and serious eye irritation, as well as potential respiratory irritation.[3]

Table 3: GHS Hazard Information
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Hazard Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H227: Combustible liquidH302: Harmful if

swallowedH315: Causes skin irritationH319:
Hazard Statements ) o

Causes serious eye irritationH335: May cause

respiratory irritation

Handling and Storage:

e Handling: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,
or smoke when using this product.[3] Wear protective gloves, clothing, and eye/face
protection.[3][15] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3] Use only
outdoors or in a well-ventilated area.[3] Keep away from heat, sparks, open flames, and hot
surfaces.[3][15]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[3][15] Store
locked up in a refrigerator (around 4°C).[15]

First Aid Measures:

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3][15]

» Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, get medical advice.[3][15]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]
[15]

« Ingestion: If swallowed, call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[3][15]
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Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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